Cas no 1356113-11-5 (N-Methyl-3-(trifluoromethoxy)propan-1-amine hydrochloride)

N-Methyl-3-(trifluoromethoxy)propan-1-amine hydrochloride is a fluorinated amine derivative with a trifluoromethoxy substituent, offering unique physicochemical properties due to its structural features. The compound's trifluoromethoxy group enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry and pharmaceutical research. The hydrochloride salt form improves solubility and handling characteristics. This intermediate is particularly useful in the synthesis of bioactive molecules, where the incorporation of fluorine can influence binding affinity and pharmacokinetics. Its well-defined structure and high purity make it suitable for precise applications in drug discovery and development. The compound is typically handled under controlled conditions to ensure stability and reproducibility in research settings.

N-Methyl-3-(trifluoromethoxy)propan-1-amine hydrochloride structure

1356113-11-5 structure

Product Name:N-Methyl-3-(trifluoromethoxy)propan-1-amine hydrochloride

CAS No:1356113-11-5

MF:C₅H₁₁ClF₃NO

MW:193.595151185989

MDL:MFCD17677144

CID:5049750

Update Time:2026-02-28

N-Methyl-3-(trifluoromethoxy)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- N-methyl-3-(trifluoromethoxy)propan-1-amine hydrochloride
- N-Methyl-3-(trifluoromethoxy)propylamine hydrochloride
- N-methyl-3-(trifluoromethoxy)propan-1-amine;hydrochloride
- N-Methyl-3-(trifluoromethoxy)propan-1-amine hydrochloride
- MDL： MFCD17677144
- Inchi： 1S/C5H10F3NO.ClH/c1-9-3-2-4-10-5(6,7)8;/h9H,2-4H2,1H3;1H
- InChI Key： UHBJMWXNMAELKU-UHFFFAOYSA-N
- SMILES： Cl.FC(OCCCNC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 83.5
Topological Polar Surface Area: 21.3

N-Methyl-3-(trifluoromethoxy)propan-1-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N191755-50mg	N-Methyl-3-(trifluoromethoxy)propan-1-amine hydrochloride	1356113-11-5		50mg	$ 615.00	2022-06-03
TRC	N191755-100mg	N-Methyl-3-(trifluoromethoxy)propan-1-amine hydrochloride	1356113-11-5		100mg	$ 1020.00	2022-06-03
abcr	AB400333-1 g	N-Methyl-3-(trifluoromethoxy)propylamine hydrochloride, 97%; .	1356113-11-5	97%	1g	€699.00	2023-04-25
abcr	AB400333-1g	N-Methyl-3-(trifluoromethoxy)propylamine hydrochloride, 97%; .	1356113-11-5	97%	1g	€699.00	2025-02-16

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Additional information on N-Methyl-3-(trifluoromethoxy)propan-1-amine hydrochloride

Comprehensive Overview of N-Methyl-3-(trifluoromethoxy)propan-1-amine hydrochloride (CAS No. 1356113-11-5)

N-Methyl-3-(trifluoromethoxy)propan-1-amine hydrochloride (CAS No. 1356113-11-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a trifluoromethoxy group, which enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential applications in central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter activity.

The growing interest in fluorinated compounds like N-Methyl-3-(trifluoromethoxy)propan-1-amine hydrochloride aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy to improve drug efficacy. Searches for "fluorine in drug design" and "CNS-active compounds" have surged, reflecting the demand for innovative molecules. This compound’s CAS No. 1356113-11-5 is frequently queried in academic and industrial databases, underscoring its relevance in high-impact research.

From a synthetic perspective, N-Methyl-3-(trifluoromethoxy)propan-1-amine hydrochloride is synthesized via multi-step organic reactions, including nucleophilic substitution and reductive amination. Its hydrochloride salt form improves solubility, facilitating formulation studies. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing its purity, a topic often searched alongside "analytical validation of amine derivatives."

Beyond pharmaceuticals, this compound’s trifluoromethoxy moiety has applications in agrochemicals and materials science. Users searching for "trifluoromethoxy group applications" or "amine hydrochloride uses" will find this compound’s versatility noteworthy. Its stability under physiological conditions also makes it a candidate for probing biochemical pathways, a hotspot in "mechanistic studies of bioactive molecules."

In summary, N-Methyl-3-(trifluoromethoxy)propan-1-amine hydrochloride (CAS No. 1356113-11-5) exemplifies the intersection of synthetic chemistry and biomedical innovation. Its design principles and functional groups align with trending topics like "rational drug design" and "fluorine chemistry," ensuring its continued prominence in scientific literature and industrial applications.